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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-m-toluidine, with the CAS number 696-44-6, is a secondary aromatic amine that
serves as a crucial intermediate in various chemical syntheses.[1][2] This guide provides an in-
depth overview of its chemical and physical properties, synthesis methodologies, key
applications, and safety considerations.

Chemical and Physical Properties

N-Methyl-m-toluidine is a colorless to pale yellow liquid with a characteristic aromatic odor.[3]
Its core structure consists of a benzene ring substituted with a methyl group and a methylamino
group at positions 3 and 1, respectively. This substitution pattern significantly influences its
chemical reactivity and physical properties.

Table 1: Physical and Chemical Properties of N-Methyl-m-toluidine
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Property Value

CAS Number 696-44-6[4][5]

Molecular Formula CsH11N[5]

Molecular Weight 121.18 g/mol [4][5]

Appearance Colorless to pale yellow liquid[3]
Boiling Point 204-206 °C at 5 mmHg[4]
Density 0.957 g/mL at 25 °C[4]
Refractive Index (n20/D) 1.5560[4]

Flash Point 90 °C (194 °F)[4]

Insoluble in water; soluble in organic solvents

Solubilit
Y and DMSO.[1][3]

Synthesis of N-Methyl-m-toluidine

The primary methods for synthesizing N-Methyl-m-toluidine involve the methylation of m-
toluidine or the reduction of m-nitrotoluene followed by methylation.
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Synthesis of N-Methyl-m-toluidine from m-Toluidine.

Synthesis Pathway from m-Nitrotoluene
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Two-step synthesis of N-Methyl-m-toluidine from m-Nitrotoluene.

Experimental Protocols
Methylation of m-Toluidine

This is the most direct route for the synthesis of N-Methyl-m-toluidine.[3]

¢ Reactants: m-Toluidine, Methylating agent (e.g., dimethyl sulfate or methyl iodide), and a
base (e.g., sodium hydroxide).

e Procedure (General):
o Dissolve m-toluidine in a suitable solvent.
o Add the base to the solution.
o Slowly add the methylating agent while maintaining the reaction temperature.

o After the addition is complete, continue stirring for a specified period to ensure the reaction
goes to completion.

o Quench the reaction and perform an aqueous workup to remove salts and unreacted
base.

o Extract the product with an organic solvent.
o Dry the organic layer and remove the solvent under reduced pressure.

o Purify the crude product by distillation.

Reductive Amination of m-Toluidine with Formaldehyde
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A variation of the methylation process involves the reaction of m-toluidine with formaldehyde to
form an imine intermediate, which is then reduced.

e Reactants: m-Toluidine, Formaldehyde, Reducing agent (e.g., sodium borohydride or
catalytic hydrogenation).

e Procedure (General):
o Condense m-toluidine with formaldehyde to form the corresponding imine.[1]

o The resulting imine is then reduced in situ or in a separate step using a suitable reducing
agent to yield N-Methyl-m-toluidine.[1]

Applications

N-Methyl-m-toluidine is a versatile intermediate with applications in several industrial sectors.

Table 2: Applications of N-Methyl-m-toluidine

Application Area Description

) Serves as a key precursor in the synthesis of
Dye Production ] )
various dyes and pigments.[3]

] Utilized as an intermediate in the synthesis of
Pharmaceuticals ) o ]
active pharmaceutical ingredients (APIs).[3]

) ) Incorporated into the formulation of certain types
Resins and Adhesives ) )
of resins and adhesives.[3]

Role in Dye Synthesis Workflow
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General workflow for the use of N-Methyl-m-toluidine in azo dye synthesis.
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Safety and Handling

N-Methyl-m-toluidine is classified as toxic if swallowed, in contact with skin, or if inhaled. It

may also cause damage to organs through prolonged or repeated exposure and is harmful to
aquatic life with long-lasting effects.

Table 3: GHS Hazard Information

Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3
Specific Target Organ Toxicity (Repeated

Category 2
Exposure)
Hazardous to the Aquatic Environment, Long-

Category 3

Term Hazard

Source: Sigma-Aldrich

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or chemical goggles.
» Skin Protection: Chemical-resistant gloves and protective clothing.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors.

Always handle N-Methyl-m-toluidine in a well-ventilated area, preferably in a chemical fume
hood.

Conclusion
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N-Methyl-m-toluidine is a valuable chemical intermediate with well-defined properties and
established synthesis routes. Its primary applications lie in the production of dyes,
pharmaceuticals, and polymers. Due to its toxicity, strict adherence to safety protocols is
essential when handling this compound. This guide provides a foundational understanding for
researchers and professionals working with N-Methyl-m-toluidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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